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Compound of Interest

Compound Name: 3-(Dimethylamino)acrylonitrile

Cat. No.: B1336122

Essential Safety and Handling Guide for 3-
(Dimethylamino)acrylonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-(Dimethylamino)acrylonitrile in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Hazard Summary & Personal Protective Equipment
(PPE)

3-(Dimethylamino)acrylonitrile is a hazardous chemical that requires strict safety measures.
The primary hazards include toxicity if swallowed, skin irritation, serious eye irritation, and
potential respiratory irritation.[1] Adherence to the recommended personal protective
equipment (PPE) is mandatory to ensure personal safety.
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Recommended Personal

Hazard Classification GHS Hazard Statement ) )
Protective Equipment (PPE)
Eyeshields, Face shield,
L o Protective gloves, Respirator
Acute Oral Toxicity H301: Toxic if swallowed[1] _
(type ABEK EN14387 filter
recommended)
) ) o o Protective gloves, Protective
Skin Corrosion/Irritation H315: Causes skin irritation[1]

clothing[1][2]

) o H319: Causes serious eye ) ]
Serious Eye Damage/Irritation o Eyeshields, Face shield
irritation[1]

Use only in a well-ventilated

] area or outdoors; utilize a
- . H335: May cause respiratory ) ) ]
Specific Target Organ Toxicity ritati respirator with an appropriate
irritation
filter if ventilation is

insufficient[2]

Operational Protocol: Handling and Storage

Engineering Controls:

« Always handle 3-(Dimethylamino)acrylonitrile in a well-ventilated area, such as a chemical
fume hood, to minimize inhalation exposure.[2]

Step-by-Step Handling Procedure:

o Don PPE: Before handling, put on all required personal protective equipment as specified in
the table above. This includes eye and face protection, appropriate gloves, and a lab coat or
other protective clothing.

¢ Inspect Container: Check the container for any signs of damage or leaks before opening.

» Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes or
aerosol generation.

» Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.
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e Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands and any exposed
skin thoroughly after handling.[1]

o Contaminated Clothing: Immediately remove and launder any contaminated clothing before
reuse.[1]

Storage:

Store in a tightly closed container in a cool, dark, and well-ventilated place.[1]

The recommended storage temperature is below 15°C.[1]

Keep the substance locked up or in an area accessible only to authorized personnel.[3]

The material is sensitive to light.[1]

Emergency and First Aid Procedures

Exposure Route First Aid Measures

IF SWALLOWED: Immediately call a POISON

Ingestion )
CENTER or doctor. Rinse mouth.[1]

IF ON SKIN: Immediately take off all
) contaminated clothing. Wash with plenty of soap
Skin Contact L
and water.[1] If skin irritation occurs, seek

medical advice.

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses if

Eye Contact present and easy to do. Continue rinsing.[1] If
eye irritation persists, get medical

advice/attention.[1]

IF INHALED: Move the person into fresh air and
Inhalation keep at rest in a position comfortable for
breathing.[3]

Disposal Plan
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Proper disposal of 3-(Dimethylamino)acrylonitrile and its contaminated waste is crucial to
prevent environmental contamination and ensure safety.

o Waste Collection: Collect all waste material, including empty containers and contaminated
disposables, in designated, properly labeled, and sealed containers.

o Disposal Method: Dispose of the contents and container at an approved waste disposal
facility.[1]

e Regulations: All disposal activities must be in accordance with local, national, and
international regulations.

o Container Handling: Do not reuse empty containers. Handle uncleaned containers as you
would the product itself.

e Mixing Waste: Do not mix with other waste streams. Keep the chemical in its original
container if possible.

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 3-(Dimethylamino)acrylonitrile

Preparation:
- Review SDS
- Don appropriate PPE

Proceed to Handling

Handling:
- Use in a fume hood
- Avoid contact and inhalation

Storage: Waste Segregation:
- Tightly sealed container - Collect in designated containers
- Cool, dark, ventilated area - Label appropriately

Disposal:
- Transfer to approved waste facility
- Follow all regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. 3-(DIMETHYLAMINO)ACRYLONITRILE - Safety Data Sheet [chemicalbook.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 3-
(Dimethylamino)acrylonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336122#personal-protective-equipment-for-
handling-3-dimethylamino-acrylonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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